Oxadiazoles

• Molecular Formula: C15H8Cl3FN2O2
• Molecular Weight: 373.6 g/mol
• IUPAC Name: 2-[(4-chlorophenoxy)methyl]-5-(2,4-dichloro-5-fluorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C15H8Cl3FN2O2/c16-8-1-3-9(4-2-8)22-7-14-20-21-15(23-14)10-5-13(19)12(18)6-11(10)17/h1-6H,7H2
• InChI Key: FRYPWUYDPUBMRU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OCC2=NN=C(O2)C3=CC(=C(C=C3Cl)Cl)F)Cl
• synonyms: Oxadiazoles

Description

Compounds containing five-membered heteroaromatic rings containing two carbons, two nitrogens, and one oxygen atom which exist in various regioisomeric forms.

Scientific Research Applications

1. Metal Complexes and Polymers

Oxadiazoles, especially when coordinated with metals like transition metals, exhibit enhanced characteristics. They have been used in various scientific fields, including optoelectronics and medicinal chemistry. Their metal complexes and polymers have found applications in diverse research areas over the past 40 years (Salassa & Terenzi, 2019).

2. Pharmaceutical Applications

Oxadiazole derivatives, specifically 1,3,4-oxadiazole and 1,2,4-oxadiazole, have shown promise in pharmaceutical applications, including as potential antidiabetic agents. Their activities span antimicrobial, anti-inflammatory, anti-tubercular, anti-oxidant, anti-cancer, anti-convulsant, and analgesic properties, among others (Mohammad et al., 2022).

3. Synthesis and Medicinal Applications

The synthesis and medicinal applications of this compound, particularly the [1, 2, 4] variants, have been extensively researched. They demonstrate a range of applications such as antitussive, anti-inflammatory, anaesthetic, vasodilator, anthelmintic, antiallergic, antiplatelet effects, antithrombotic properties, and more (Bora et al., 2014).

4. Versatility in Drug Discovery

This compound, including 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole, are significant in drug discovery. They can be used to create hybrid molecules with improved biological profiles, finding applications in addressing antitubercular, antimalarial, anti-inflammatory, anti-HIV, antibacterial, and anticancer activities (Desai et al., 2022).

5. Material Science Applications

Fluorinated 1,2,4-oxadiazoles have been applied in material science for the modification of polymers and macromolecules. The synthesis of 1,2,4-oxadiazoles allows for fine-tuning of their properties for specific applications, demonstrating their versatility in both medicinal chemistry and materials science (Pace et al., 2015).

6. Antimicrobial and Antifungal Properties

Several oxadiazole derivatives, particularly carboxymethyl derivatives of oxadiazole-2-thiones, have been evaluated for their antimicrobial activity, showing effectiveness against various pathogens (Sengupta et al., 2008).

7. Antibacterial Agents

This compound have been discovered as a class of antibacterials effective against Gram-positive bacteria, including MRSA and VRE, showing in vivo efficacy in various infection models. They are recognized for their bactericidal properties and oral bioavailability, making them promising in the treatment of MRSA infections (Janardhanan et al., 2016).